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Abstract
This technical guide provides a comprehensive overview of 3'-Methylacetanilide, a substituted

aromatic amide. It details the compound's nomenclature, including a wide array of synonyms

and alternative names. Key physicochemical properties are systematically presented in tabular

format for easy reference and comparison. This guide outlines a detailed experimental protocol

for the synthesis of 3'-Methylacetanilide via the acetylation of m-toluidine, accompanied by a

purification procedure using recrystallization. Furthermore, it includes a diagrammatic

representation of the synthetic workflow and a generalized metabolic pathway for acetanilide

derivatives, offering insights into its potential biological transformation. This document is

intended to be a valuable resource for professionals in research, and drug development,

providing essential information for the handling, synthesis, and potential investigation of 3'-
Methylacetanilide.

Nomenclature and Identification
3'-Methylacetanilide is systematically known as N-(3-methylphenyl)acetamide. It is also

recognized by a variety of other names and identifiers in chemical literature and databases. A

comprehensive list of these is provided below.

Table 1: Synonyms and Alternative Names for 3'-Methylacetanilide[1][2][3][4][5][6]
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Type Name/Identifier

IUPAC Name N-(3-methylphenyl)acetamide

Common Synonyms 3-Acetamidotoluene

m-Acetotoluidide

m-Acetotoluide

N-Acetyl-m-toluidine

m-Methylacetanilide

1-Acetamido-3-methylbenzene

N-m-Tolylacetamide

meta-Acetotoluidide

Systematic Synonyms Acetamide, N-(3-methylphenyl)-

N-Acetyl-3-methylaniline

Aceto-m-aminotoluene

m-Tolylacetamide

CAS Registry Number 537-92-8

EC Number 208-678-1

UNII KY86R0888B

Physicochemical Properties
The physical and chemical characteristics of 3'-Methylacetanilide are crucial for its handling,

application, and analysis. The following table summarizes its key quantitative properties.

Table 2: Physicochemical Properties of 3'-Methylacetanilide
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Property Value Reference

Molecular Formula C₉H₁₁NO [4]

Molecular Weight 149.19 g/mol [4]

Appearance White crystalline solid [3]

Melting Point 65-67 °C [3]

Boiling Point 303 °C [3]

Water Solubility Sparingly soluble [2]

Solubility in other solvents Freely soluble in alcohol [2]

Vapor Pressure 16 mm Hg at 163 °C [3]

InChI

InChI=1S/C9H11NO/c1-7-4-3-

5-9(6-7)10-8(2)11/h3-6H,1-

2H3,(H,10,11)

[4]

InChIKey
ALMHSXDYCFOZQD-

UHFFFAOYSA-N
[4]

SMILES CC1=CC(=CC=C1)NC(=O)C [4]

Experimental Protocols
Synthesis of 3'-Methylacetanilide from m-Toluidine
This protocol details the acetylation of m-toluidine using acetic anhydride to yield 3'-
Methylacetanilide.[1][7][8]

Materials:

m-Toluidine

Acetic anhydride

Concentrated Hydrochloric Acid (HCl)

Sodium acetate
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Water

Ice

Round-bottom flask

Beaker

Magnetic stirrer and stir bar

Graduated cylinders

Buchner funnel and filter paper

Vacuum flask

Procedure:

In a round-bottom flask, dissolve m-toluidine in water and a stoichiometric amount of

concentrated hydrochloric acid to form the hydrochloride salt of the amine. This is done to

increase its solubility in the aqueous reaction medium.

In a separate beaker, prepare a solution of sodium acetate in water.

To the solution of m-toluidine hydrochloride, add acetic anhydride with continuous stirring.

Immediately following the addition of acetic anhydride, add the sodium acetate solution to

the reaction mixture. The sodium acetate acts as a base to neutralize the hydrochloric acid

and catalyze the reaction.

Vigorous stirring should be maintained. The precipitation of 3'-Methylacetanilide as a white

solid should be observed.

Cool the reaction mixture in an ice bath to ensure complete precipitation of the product.

Collect the solid product by vacuum filtration using a Buchner funnel.
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Wash the collected crystals with cold water to remove any unreacted starting materials and

soluble byproducts.

Allow the product to air-dry on the filter paper or in a desiccator.

Purification by Recrystallization
The crude 3'-Methylacetanilide can be purified by recrystallization from a suitable solvent,

such as aqueous ethanol.

Materials:

Crude 3'-Methylacetanilide

Ethanol

Water

Erlenmeyer flasks

Hot plate

Buchner funnel and filter paper

Vacuum flask

Procedure:

Transfer the crude 3'-Methylacetanilide to an Erlenmeyer flask.

Add a minimal amount of a solvent mixture (e.g., ethanol/water) and gently heat the mixture

on a hot plate with stirring until the solid completely dissolves.

If the solution is colored, a small amount of activated charcoal can be added to adsorb the

colored impurities. The solution should then be hot filtered to remove the charcoal.

Allow the hot, clear solution to cool slowly to room temperature. As the solution cools, the

solubility of 3'-Methylacetanilide will decrease, leading to the formation of pure crystals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1675878?utm_src=pdf-body
https://www.benchchem.com/product/b1675878?utm_src=pdf-body
https://www.benchchem.com/product/b1675878?utm_src=pdf-body
https://www.benchchem.com/product/b1675878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To maximize the yield, the flask can be placed in an ice bath once it has reached room

temperature.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of the cold recrystallization solvent.

Dry the purified crystals.

Visualizations
Experimental Workflow for Synthesis

Synthesis Purification

m-Toluidine + Acetic Anhydride + HCl Acetylation Reaction
(in aqueous solution with sodium acetate)

Precipitation of crude
3'-Methylacetanilide Vacuum Filtration Recrystallization

(e.g., from aqueous ethanol) Vacuum Filtration Drying end
Pure 3'-Methylacetanilide

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 3'-Methylacetanilide.

Generalized Metabolic Pathway
The metabolic fate of 3'-Methylacetanilide has not been extensively studied. However, based

on the known metabolism of acetanilide, a generalized pathway can be proposed. The primary

metabolic transformations are expected to occur in the liver and involve hydroxylation and

subsequent conjugation reactions.[9]
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Caption: Generalized metabolic pathway for acetanilide derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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